4-Bromo-2-ethoxy-N-isopropylbenzamide
Description
4-Bromo-2-ethoxy-N-isopropylbenzamide is a useful research compound. Its molecular formula is C12H16BrNO2 and its molecular weight is 286.169. The purity is usually 95%.
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Scientific Research Applications
Antiviral Activity
4-Bromo-2-ethoxy-N-isopropylbenzamide is related to compounds that have demonstrated significant antiviral activity. For instance, 5-substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines, which share structural similarities with this compound, have shown notable inhibitory effects against retroviruses, including human immunodeficiency virus (HIV) and Moloney murine sarcoma virus in cell culture. This highlights the potential of such compounds in antiviral research (Hocková et al., 2003).
Chemical Synthesis and Reactions
This compound and related bromoethoxy compounds are vital in chemical synthesis and reaction studies. For example, reactions of bromoethoxyisoquinolines with potassium amide in liquid ammonia revealed the potential for nucleophilic substitution and formation of complex reaction mixtures (Sanders et al., 2010). Similarly, the study of reactions involving 3-bromo-4-ethoxy-1,1,1-trifluoro-3-buten-2-one shed light on the reactivity of benzenethiols and potential applications in synthesizing novel compounds (Zhao et al., 2010).
Liquid-Crystalline Properties
Compounds like 4-[2-(perfluorooctyl)ethoxy]benzoates, which are structurally related to this compound, have been studied for their liquid-crystalline properties. These studies focus on understanding the phase behaviors and molecular arrangements, which are crucial for the development of materials with specific optical and electronic properties (Okamoto et al., 1997).
Radical Scavenging Activity
Research into nitrogen-containing bromophenols, which are related to this compound, has shown these compounds to have significant radical scavenging activity. This suggests their potential application as natural antioxidants in food and pharmaceutical fields (Li et al., 2012).
Properties
IUPAC Name |
4-bromo-2-ethoxy-N-propan-2-ylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrNO2/c1-4-16-11-7-9(13)5-6-10(11)12(15)14-8(2)3/h5-8H,4H2,1-3H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYTHWRLTUXEHPL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)Br)C(=O)NC(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20681835 |
Source
|
| Record name | 4-Bromo-2-ethoxy-N-(propan-2-yl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20681835 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1261895-31-1 |
Source
|
| Record name | 4-Bromo-2-ethoxy-N-(propan-2-yl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20681835 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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